Cas no 167612-35-3 (Phenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside)
Phenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside is a protected thioglycoside derivative of L-fucose, commonly employed in glycosylation reactions for the synthesis of complex oligosaccharides and glycoconjugates. The benzyl groups at the 2, 3, and 4 positions provide steric protection, enhancing stability during chemical transformations while allowing selective deprotection when required. The thiophenyl moiety serves as an efficient glycosyl donor, facilitating high-yielding glycosidic bond formation under mild conditions. This compound is particularly valuable in carbohydrate chemistry due to its compatibility with various activation methods, including thiophilic promoters. Its well-defined stereochemistry ensures reliable β-configuration in glycosylation products, making it a preferred intermediate for synthetic applications in glycobiology and medicinal chemistry.
167612-35-3 structure
Product Name:Phenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside
CAS No:167612-35-3
MF:C33H34O4S
MW:526.685668468475
MDL:MFCD15072188
CID:1348111
PubChem ID:87561349
Update Time:2025-06-07
Phenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- Phenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside
- Phenyl 2,3,4-tri-O-benzyl-6-deoxy-1-thio-β-L-gulopyranoside
- β-L-gulop<wbr>
- LogP
- Phenyl 2,3,4-Tri-O-benzyl-1-thio-beta-L-fucopyranoside
- NULL
- (2S,3R,4S,5S,6R)-2-methyl-3,4,5-tris(phenylmethoxy)-6-phenylsulfanyloxane
- -<small>L<
- Phenyl 2,3,4-Tri-O-benzyl-1-thio-βPhenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside
- WGAOZACWMVPQOY-MYSXWRMNSA-N
- 167612-35-3
- CS-0214554
- beta-L-Galactopyranoside, phenyl 6-deoxy-2,3,4-tris-O-(phenylmethyl)-1-thio-
- SCHEMBL584139
- T71898
- AS-73048
- AKOS027439327
- (2S,3R,4R,5S,6R)-3,4,5-TRIS(BENZYLOXY)-2-METHYL-6-(PHENYLSULFANYL)OXANE
- (2S,3R,4R,5S,6R)-2-methyl-3,4,5-tris(phenylmethoxy)-6-phenylsulfanyloxane
- (2S,3R,4R,5S,6R)-3,4,5-Tris(benzyloxy)-2-methyl-6-(phenylthio)tetrahydro-2H-pyran
- J-010379
-
- MDL: MFCD15072188
- Inchi: 1S/C33H34O4S/c1-25-30(34-22-26-14-6-2-7-15-26)31(35-23-27-16-8-3-9-17-27)32(36-24-28-18-10-4-11-19-28)33(37-25)38-29-20-12-5-13-21-29/h2-21,25,30-33H,22-24H2,1H3/t25-,30+,31+,32-,33+/m0/s1
- InChI Key: WGAOZACWMVPQOY-MYSXWRMNSA-N
- SMILES: S(C1C=CC=CC=1)[C@@H]1[C@H]([C@@H]([C@@H]([C@H](C)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 526.21800
- Monoisotopic Mass: 526.21778074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 38
- Rotatable Bond Count: 11
- Complexity: 637
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.2
- XLogP3: 6.9
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: 106.0 to 110.0 deg-C
- Boiling Point: 644.5±55.0 °C at 760 mmHg
- Flash Point: 343.6±31.5 °C
- PSA: 62.22000
- LogP: 7.27970
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
Phenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P108
- Safety Instruction: H303+H313+H110
- Storage Condition:0-10°C
Phenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P1842-5G |
Phenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside |
167612-35-3 | >98.0%(HPLC) | 5G |
¥4,125.00 | 2021-05-19 | |
| TRC | P399455-10mg |
Phenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside |
167612-35-3 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P399455-50mg |
Phenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside |
167612-35-3 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P399455-100mg |
Phenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside |
167612-35-3 | 100mg |
$ 115.00 | 2022-06-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P867122-200mg |
Phenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside |
167612-35-3 | ≥98% | 200mg |
¥610.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P867122-1g |
Phenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside |
167612-35-3 | ≥98% | 1g |
¥1,615.00 | 2022-09-01 | |
| abcr | AB261791-1 g |
Phenyl 2,3,4-Tri-O-benzyl-1-thio-beta-L-fucopyranoside; . |
167612-35-3 | 1 g |
€347.00 | 2023-07-20 | ||
| abcr | AB261791-5 g |
Phenyl 2,3,4-Tri-O-benzyl-1-thio-beta-L-fucopyranoside; . |
167612-35-3 | 5 g |
€1,205.80 | 2023-07-20 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P1842-1G |
Phenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside |
167612-35-3 | >98.0%(HPLC) | 1g |
¥805.00 | 2024-04-17 | |
| Chemenu | CM507663-1g |
(2S,3R,4R,5S,6R)-3,4,5-Tris(benzyloxy)-2-methyl-6-(phenylthio)tetrahydro-2H-pyran |
167612-35-3 | 97% | 1g |
$152 | 2023-03-07 |
Phenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
167612-35-3 (Phenyl 2,3,4-Tri-O-benzyl-1-thio-β-L-fucopyranoside) Related Products
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